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Compound of Interest

Compound Name: Dibutyl chlorendate

CAS No.: 1770-80-5

Cat. No.: B156090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and disposal of Dibutyl chlorendate (CAS No. 1770-80-5) in a laboratory setting. It also

includes information on analytical methods for its characterization.

Hazard Identification and Safety Precautions
Dibutyl chlorendate is a chlorinated organic compound that requires careful handling due to

its potential health and environmental hazards.[1] It is classified as reasonably anticipated to be

a human carcinogen.[1][2]

Primary Hazards:

Causes serious eye irritation.[1]

Very toxic to aquatic life with long-lasting effects.[1][3]

May damage fertility or the unborn child.[2]
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Personal Protective Equipment (PPE): A comprehensive list of required PPE is detailed in the

table below.

PPE Category Item Specification

Eye Protection Safety glasses or goggles Chemical splash goggles

Hand Protection Gloves Chemical-resistant (e.g., nitrile)

Body Protection Lab coat Standard laboratory coat

Respiratory Respirator
Required when

vapors/aerosols are generated

Physical and Chemical Properties
Property Value Source

Molecular Formula C17H20Cl6O4 [1][4][5]

Molecular Weight 501.06 g/mol [1][4][5]

Appearance
Colorless to light yellow oily

liquid
[2][3]

Melting Point -35 °C (-31 °F) [2]

Boiling Point 340 °C (644 °F) [2]

Density 1.043 g/cm³ at 25 °C (77 °F) [2]

Experimental Protocols
Handling and Storage
Precautions for Safe Handling:

Work under a chemical fume hood.[2]

Avoid contact with skin and eyes.[6]

Do not inhale the substance or its mixture.
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Avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

Wash hands thoroughly after handling.[7]

Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated area.[3][7]

Keep containers tightly closed and securely sealed.[7]

Store away from incompatible materials such as oxidizing agents, nitrates, and chlorine.[7]

Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Recommended storage temperature is 2-8°C.[8]

Spill and Emergency Procedures
Accidental Release Measures:

Evacuate the danger area and consult an expert.[2]

Ensure adequate ventilation.[6]

Remove all sources of ignition.[6]

Cover drains to prevent environmental contamination.[2]

Collect, bind, and pump off spills using a liquid-absorbent material (e.g., Chemizorb®).[2]

Dispose of the collected material properly in a suitable, closed container.[6]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[6]
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In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with

water/shower. Consult a physician.

In case of eye contact: Rinse out with plenty of water for at least 15 minutes. Call an

ophthalmologist.[6]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician

immediately.[6]

Disposal Guidelines
Dispose of contents and containers in accordance with local, state, and federal regulations.

[2]

Waste material should be disposed of in an approved waste disposal plant.[2]

Do not allow the chemical to enter drains.[6]

The first rinse of any container must be collected and disposed of as hazardous waste.[9]

For highly toxic chemicals, the first three rinses must be collected.[9]

Analytical Methods
Dibutyl chlorendate can be analyzed using standard chromatographic techniques. It is

suitable for both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography

(GC).[3]

HPLC Method:

A reverse-phase HPLC method can be used.[6]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass-

Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[6]

This method is scalable and can be used for preparative separation to isolate impurities.[6]

GC-MS Method:
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Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the analysis of

Dibutyl chlorendate.[1]

Visualizations
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General Handling Workflow for Dibutyl Chlorendate
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Caption: General laboratory workflow for handling Dibutyl chlorendate.
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Potential Carcinogenic Mechanism of Action
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Caption: Illustrative pathway for a potential chemical carcinogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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